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Compound of Interest

Compound Name: N-Formylglycine-d2

Cat. No.: B12379050 Get Quote

For researchers, scientists, and drug development professionals utilizing N-Formylglycine-d2
as an internal standard or for other research applications, this technical guide provides an in-

depth overview of its commercial availability, key technical data, and relevant experimental

protocols. N-Formylglycine-d2, the deuterated form of N-Formylglycine, is a critical tool in

quantitative analysis, particularly in mass spectrometry-based methods, offering a high degree

of accuracy for the determination of its non-deuterated counterpart in various biological

matrices.

Commercial Availability
N-Formylglycine-d2 is a specialized chemical and its availability is limited to suppliers

focusing on stable isotope-labeled compounds and research chemicals. The primary identified

commercial supplier is:

MedChemExpress (MCE): MCE offers N-Formylglycine-d2 under the catalog number HY-

128735S. They position it as a deuterated labeled version of N-Formylglycine, suitable for

use as an internal standard in analytical assays.

While other suppliers such as Sigma-Aldrich and TCI Chemicals provide the non-deuterated N-

Formylglycine, their catalogs should be monitored for the potential addition of the deuterated

analog.
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Quantitative data for N-Formylglycine-d2 is crucial for its effective use in research. The

following table summarizes the available technical information. It is important to note that a

Certificate of Analysis (CoA) with lot-specific data should always be requested from the supplier

for the most accurate information.

Property Value Supplier Catalog Number

Chemical Name N-Formylglycine-d2 MedChemExpress HY-128735S

Molecular Formula C₃H₃D₂NO₃ MedChemExpress HY-128735S

Molecular Weight 105.09 g/mol MedChemExpress HY-128735S

Purity

>95% (Assumed

based on non-

deuterated form)

MedChemExpress HY-128735S

Isotopic Enrichment

Not specified

(Typically >98% for

deuterated standards)

MedChemExpress HY-128735S

Appearance Solid MedChemExpress HY-128735S

Storage Conditions

-20°C for 1 month,

-80°C for 6 months (in

solvent)[1]

MedChemExpress HY-128735S

Experimental Protocols
The primary application of N-Formylglycine-d2 is as an internal standard in quantitative mass

spectrometry. Below is a detailed protocol for a typical LC-MS/MS workflow for the

quantification of N-Formylglycine in a biological sample.

Protocol: Quantitative Analysis of N-Formylglycine by
LC-MS/MS using N-Formylglycine-d2 Internal Standard
1. Sample Preparation (Protein Precipitation)

To 100 µL of the biological sample (e.g., plasma, cell lysate), add 10 µL of a known

concentration of N-Formylglycine-d2 internal standard solution (e.g., 1 µg/mL in methanol).
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Vortex briefly to mix.

Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Water

with 0.1% Formic Acid, 5% Acetonitrile with 0.1% Formic Acid).

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is

suitable.

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A typical gradient would be to start at 5% B, hold for 1 minute, ramp to 95% B

over 5 minutes, hold for 2 minutes, and then return to initial conditions and equilibrate for 3

minutes.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Multiple Reaction Monitoring (MRM): The specific precursor and product ion transitions for

both N-Formylglycine and N-Formylglycine-d2 need to be determined by direct infusion

or by using a prediction tool. The transitions will be approximately:

N-Formylglycine: Q1: m/z 104.0 -> Q3: m/z [fragment ion]

N-Formylglycine-d2: Q1: m/z 106.0 -> Q3: m/z [corresponding fragment ion]

Instrument Parameters: Optimize declustering potential, collision energy, and other source

parameters for maximum signal intensity.

3. Data Analysis

Integrate the peak areas for the analyte (N-Formylglycine) and the internal standard (N-
Formylglycine-d2).

Calculate the ratio of the analyte peak area to the internal standard peak area.

Generate a calibration curve by plotting the peak area ratio against the concentration of a

series of known standards.

Determine the concentration of N-Formylglycine in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Caption: General workflow for the quantitative analysis of N-Formylglycine using a deuterated

internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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